Cas no 1500377-36-5 ((3-tert-butoxypyridin-4-yl)methanamine)

• Product Name: (3-tert-butoxypyridin-4-yl)methanamine
• CAS No: 1500377-36-5
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• MDL: MFCD24158672
• CID: 4607312
• PubChem ID: 81753824
• Update Time: 2025-06-15

(3-tert-butoxypyridin-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-tert-butoxypyridin-4-yl)methanamine
• 4-Pyridinemethanamine, 3-(1,1-dimethylethoxy)-
• (3-(tert-Butoxy)pyridin-4-yl)methanamine
• AB93348
• DB-160650
• AKOS020334295
• MFCD24158672
• 1500377-36-5
• SCHEMBL17372272
• [3-[(2-methylpropan-2-yl)oxy]pyridin-4-yl]methanamine
• 1-[3-(TERT-BUTOXY)PYRIDIN-4-YL]METHANAMINE
• CS-0433338

• MDL： MFCD24158672
• Inchi： 1S/C10H16N2O/c1-10(2,3)13-9-7-12-5-4-8(9)6-11/h4-5,7H,6,11H2,1-3H3
• InChI Key： SYXLDTFPGQFDRX-UHFFFAOYSA-N
• SMILES： C1=NC=CC(CN)=C1OC(C)(C)C

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 48.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on (3-tert-butoxypyridin-4-yl)methanamine

Comprehensive Overview of (3-tert-butoxypyridin-4-yl)methanamine (CAS No. 1500377-36-5)

(3-tert-butoxypyridin-4-yl)methanamine, with the CAS number 1500377-36-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique tert-butoxy substitution and an amine functional group. Its molecular structure makes it a valuable intermediate in synthesizing more complex molecules, particularly in drug discovery and material science applications.

The growing interest in (3-tert-butoxypyridin-4-yl)methanamine is driven by its potential applications in medicinal chemistry and catalysis. Researchers are exploring its role as a building block for designing novel therapeutics, especially in targeting central nervous system (CNS) disorders and inflammatory diseases. Its structural flexibility allows for modifications that can enhance bioavailability and target specificity, making it a promising candidate for high-throughput screening.

One of the most frequently asked questions about CAS 1500377-36-5 is its synthetic route and purity standards. The compound is typically synthesized through multi-step organic reactions, including nucleophilic substitution and reductive amination. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are commonly employed to verify its purity and structural integrity. These analytical techniques ensure that the compound meets the stringent requirements of pharmaceutical-grade intermediates.

In the context of green chemistry, (3-tert-butoxypyridin-4-yl)methanamine has also been studied for its potential in sustainable synthesis. Researchers are investigating eco-friendly catalysts and solvent systems to minimize waste and energy consumption during its production. This aligns with the global trend toward environmentally friendly chemical processes, a topic of high relevance in both academic and industrial circles.

The compound’s physicochemical properties, such as solubility, stability, and melting point, are critical for its application in formulation development. For instance, its amine group allows for salt formation, which can improve solubility and bioavailability in drug formulations. These properties are often highlighted in patent literature and research publications, underscoring its commercial and scientific value.

Another area of interest is the regulatory status of 1500377-36-5. While it is not classified as a controlled substance, compliance with regional chemical regulations, such as REACH in the European Union, is essential for its commercial distribution. Companies handling this compound must adhere to Good Manufacturing Practices (GMP) and ensure proper documentation for safety data sheets (SDS).

From a market perspective, the demand for (3-tert-butoxypyridin-4-yl)methanamine is expected to rise, driven by its applications in drug discovery and specialty chemicals. Suppliers and manufacturers are increasingly focusing on custom synthesis services to cater to the diverse needs of research institutions and pharmaceutical companies. This trend reflects the broader shift toward tailored chemical solutions in the life sciences sector.

In summary, (3-tert-butoxypyridin-4-yl)methanamine (CAS 1500377-36-5) is a versatile compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features, combined with ongoing advancements in synthetic methodologies, position it as a key player in the development of next-generation therapeutics and functional materials. As research continues to uncover new applications, this compound is poised to remain a focal point in chemical innovation.